N-(2-cyanoethyl)-4'-nitro-N-(2-phenylethyl)-4-biphenylsulfonamide

• IUPAC Name: N-(2-cyanoethyl)-4-(4-nitrophenyl)-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C23H21N3O4S/c24-16-4-17-25(18-15-19-5-2-1-3-6-19)31(29,30)23-13-9-21(10-14-23)20-7-11-22(12-8-20)26(27)28/h1-3,5-14H,4,15,17-18H2
• InChI Key: OAPJPEMKPUSLGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CCC#N)S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2-cyanoethyl)-4'-nitro-N-(2-phenylethyl)-4-biphenylsulfonamide, commonly known as CNB-001, is a novel compound that has been extensively researched for its potential therapeutic applications. CNB-001 belongs to the class of arylsulfonamide compounds and has been shown to possess neuroprotective, anti-inflammatory, and anti-oxidant properties. The purpose of

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood, but it is believed to act through multiple pathways. CNB-001 has been shown to inhibit the activity of various enzymes involved in the production of reactive oxygen species, such as NADPH oxidase and xanthine oxidase. Additionally, CNB-001 has been shown to modulate the expression of various genes involved in inflammation and apoptosis.
Biochemical and physiological effects:
CNB-001 has been shown to possess various biochemical and physiological effects, including reducing oxidative stress, inflammation, and neuronal damage. CNB-001 has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of CNB-001 is its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of various neurological disorders. However, one of the limitations of CNB-001 is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on CNB-001 should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications in various neurological disorders. Additionally, further studies should be conducted to optimize the synthesis method of CNB-001 and improve its solubility in water. Finally, clinical trials should be conducted to evaluate the safety and efficacy of CNB-001 in humans.

Scientific Research Applications

CNB-001 has been studied extensively for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. In preclinical studies, CNB-001 has been shown to possess neuroprotective properties by reducing oxidative stress, inflammation, and neuronal damage.